Cas no 677021-11-3 (2-Piperazinepropanamide,3,6-dioxo-(9CI))

2-Piperazinepropanamide,3,6-dioxo-(9CI) structure
677021-11-3 structure
Product Name:2-Piperazinepropanamide,3,6-dioxo-(9CI)
CAS No:677021-11-3
MF:C7H11N3O3
MW:185.180541276932
CID:966745
PubChem ID:10058225
Update Time:2025-04-19

2-Piperazinepropanamide,3,6-dioxo-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Piperazinepropanamide,3,6-dioxo-(9CI)
    • 3-(3,6-DIOXOPIPERAZIN-2-YL)PROPANAMIDE
    • FT-0698533
    • AKOS027412161
    • Cyclo(-Gly-Gln)
    • SCHEMBL25456135
    • 677021-11-3
    • 2-Piperazinepropanamide, 3,6-dioxo-
    • DB-270717
    • Inchi: 1S/C7H11N3O3/c8-5(11)2-1-4-7(13)9-3-6(12)10-4/h4H,1-3H2,(H2,8,11)(H,9,13)(H,10,12)
    • InChI Key: PWADXPITHGKDSY-UHFFFAOYSA-N
    • SMILES: O=C1C(CCC(N)=O)NC(CN1)=O

Computed Properties

  • Exact Mass: 185.08004122g/mol
  • Monoisotopic Mass: 185.08004122g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.1
  • Topological Polar Surface Area: 101Ų
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